![molecular formula C9H13N3S B6205357 5-{bicyclo[2.2.1]heptan-2-yl}-1,3,4-thiadiazol-2-amine, Mixture of diastereomers CAS No. 1247625-20-2](/img/no-structure.png)
5-{bicyclo[2.2.1]heptan-2-yl}-1,3,4-thiadiazol-2-amine, Mixture of diastereomers
Description
The compound “5-{bicyclo[2.2.1]heptan-2-yl}-1,3,4-thiadiazol-2-amine” is a complex organic molecule. It contains a bicyclo[2.2.1]heptane moiety, which is a type of cycloalkane (a hydrocarbon with two carbon rings), and a 1,3,4-thiadiazol-2-amine moiety, which is a type of heterocycle (a ring structure containing atoms of at least two different elements) containing nitrogen and sulfur .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The bicyclo[2.2.1]heptane moiety would have a rigid, three-dimensional structure due to its ring system, while the 1,3,4-thiadiazol-2-amine group would likely contribute to the compound’s reactivity .Chemical Reactions Analysis
The chemical reactions that this compound might undergo would depend on its functional groups. The 1,3,4-thiadiazol-2-amine group, for example, might undergo reactions typical of amines and heterocycles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bicyclo[2.2.1]heptane moiety could influence its shape and hydrophobicity, while the 1,3,4-thiadiazol-2-amine group could contribute to its polarity and reactivity .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-{bicyclo[2.2.1]heptan-2-yl}-1,3,4-thiadiazol-2-amine, Mixture of diastereomers' involves the synthesis of the bicyclic ring system followed by the introduction of the thiadiazole ring and the amine group. The diastereomers are obtained as a mixture due to the stereocenters present in the bicyclic ring system.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Hydrazine hydrate", "Sulfuric acid", "Sodium nitrite", "Sodium azide", "Sodium borohydride", "Acetic acid", "Ammonium hydroxide", "Chloroacetyl chloride" ], "Reaction": [ "Step 1: Diels-Alder reaction between cyclopentadiene and maleic anhydride to form the bicyclic ring system", "Step 2: Reduction of the bicyclic ring system using sodium borohydride", "Step 3: Nitration of the reduced bicyclic ring system using a mixture of sulfuric acid and nitric acid to introduce a nitro group", "Step 4: Reduction of the nitro group to an amine group using sodium borohydride", "Step 5: Reaction of the amine group with chloroacetyl chloride to introduce the thiadiazole ring system", "Step 6: Reaction of the thiadiazole ring system with sodium azide and acetic acid to form the mixture of diastereomers" ] } | |
CAS RN |
1247625-20-2 |
Molecular Formula |
C9H13N3S |
Molecular Weight |
195.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
